Cas no 1804480-92-9 (4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804480-92-9
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4835119
• Update Time: 2025-06-08

4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-4-5-3-6(1-2-14)15-8(16)7(5)17-9(11,12)13/h3H,1,4H2,(H,15,16)
• InChI Key： APMWSWKWVHWFQR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC#N)NC(C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Additional information on 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile: A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804480-92-9) is a highly valuable intermediate in the realm of pharmaceutical chemistry, characterized by its unique structural features that make it a potent building block for the synthesis of various bioactive molecules. This compound, featuring a chloromethyl group and a trifluoromethoxy substituent on a pyridine backbone, has garnered significant attention due to its role in the development of novel therapeutic agents.

The pyridine core of this molecule is a cornerstone in medicinal chemistry, providing a scaffold that is both biologically relevant and synthetically accessible. The presence of the chloromethyl group at the 4-position introduces a reactive site that can be readily functionalized through nucleophilic substitution reactions, enabling the construction of more complex structures. This reactivity has been leveraged in the synthesis of various heterocycles and pharmacophores, making this compound an indispensable tool in drug discovery pipelines.

The trifluoromethoxy group at the 3-position adds another layer of functionality, enhancing the lipophilicity and metabolic stability of the resulting compounds. This substitution pattern is particularly attractive in the context of modern drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. The acetonitrile moiety at the 6-position further contributes to the molecule's versatility, serving as a handle for further derivatization via nucleophilic addition or condensation reactions.

In recent years, there has been a surge in research focused on exploiting fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures has been shown to modulate various physicochemical properties, including solubility, permeability, and metabolic stability. The trifluoromethoxy group in 4-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile exemplifies this trend, as it has been demonstrated to improve oral bioavailability and resistance to enzymatic degradation in several lead compounds.

The utility of this compound extends beyond its role as a simple building block. It has been employed in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs due to their importance in treating cancers and inflammatory diseases. The reactive chloromethyl group allows for facile coupling with amines or thiols, enabling the generation of bisubstrate analogs or covalent inhibitors that target specific enzymatic pathways. Furthermore, the presence of both hydroxyl and acetonitrile functionalities provides multiple sites for further derivatization, allowing chemists to fine-tune properties such as solubility and binding affinity.

The growing interest in fragment-based drug design has also highlighted the importance of versatile intermediates like 4-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile. Fragment-based approaches rely on identifying small molecular fragments that exhibit promising biological activity and then linking these fragments together through iterative synthesis to generate lead compounds. The structural features of this intermediate make it an ideal candidate for such strategies, as it can serve as a scaffold onto which different pharmacophoric units are appended.

In addition to its applications in kinase inhibitor design, this compound has shown promise in the development of antiviral agents. The combination of electron-withdrawing groups such as the cyano and trifluoromethoxy substituents enhances electrophilicity at the chloromethyl position, facilitating reactions with nucleophiles that are commonly found in viral proteases or polymerases. Recent studies have demonstrated its use in generating libraries of compounds that exhibit inhibitory activity against various viral targets, underscoring its potential as a starting point for antiviral drug discovery.

The synthetic methodologies employed in handling 4-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile are equally important considerations. Given its reactive nature, careful handling under controlled conditions is essential to prevent unwanted side reactions. Protocols involving low temperatures and inert atmospheres are often employed to ensure optimal yields and purity. Additionally, protecting group strategies may be utilized to selectively mask certain functionalities while allowing for sequential modifications at other sites.

The impact of computational chemistry on modern drug design cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to 4-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile will affect its biological activity. By leveraging virtual screening and docking studies, researchers can rapidly identify promising derivatives before undertaking costly wet chemistry experiments. This integration of computational tools with traditional synthetic approaches has significantly accelerated the pace of drug discovery endeavors.

In conclusion, 4-(chloromethyl)-2-hydroxy-3-(trifluoromethoxy strong>)pyridine-6-acetonitrile (CAS No. 1804480-92-9) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes—combining reactivity with functional diversity—make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for fluorinated compounds and advanced synthetic methodologies, this compound is poised to remain at the forefront of drug discovery innovation.